Cas no 900009-30-5 (1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea)

1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea is a synthetic urea derivative featuring a 4-chlorophenylthioether linkage and a thiazole moiety. This compound exhibits potential as an intermediate or active ingredient in agrochemical or pharmaceutical applications due to its structurally diverse functional groups. The presence of the thiazole ring may contribute to biological activity, while the chlorophenyl group enhances lipophilicity, potentially improving membrane permeability. Its well-defined molecular structure allows for precise modifications, making it a candidate for further derivatization in drug discovery or crop protection research. The compound's stability under standard storage conditions and compatibility with common organic solvents facilitate handling in laboratory settings.

1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea structure

900009-30-5 structure

Product Name:1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea

CAS No:900009-30-5

MF:C₁₃H₁₄ClN₃OS₂

MW:327.85275888443

CID:5494516

Update Time:2025-06-08

1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea Chemical and Physical Properties

Names and Identifiers

- 1-[3-(4-chlorophenyl)sulfanylpropyl]-3-(1,3-thiazol-2-yl)urea
- 1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea
- Inchi： 1S/C13H14ClN3OS2/c14-10-2-4-11(5-3-10)19-8-1-6-15-12(18)17-13-16-7-9-20-13/h2-5,7,9H,1,6,8H2,(H2,15,16,17,18)
- InChI Key： WKJZZPGDHPJQJY-UHFFFAOYSA-N
- SMILES： N(CCCSC1=CC=C(Cl)C=C1)C(NC1=NC=CS1)=O

1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2777-0074-2μmol	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2777-0074-5μmol	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2777-0074-10μmol	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2777-0074-20μmol	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2777-0074-1mg	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2777-0074-2mg	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2777-0074-3mg	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2777-0074-4mg	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2777-0074-5mg	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2777-0074-10mg	1-{3-[(4-chlorophenyl)sulfanyl]propyl}-3-(1,3-thiazol-2-yl)urea	900009-30-5	90%+	10mg	$79.0	2023-05-16

1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-{3-(4-chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea

1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea: A Comprehensive Overview

1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea, commonly referred to by its CAS number 900009-30-5, is a highly specialized organic compound with significant applications in the pharmaceutical and chemical industries. This compound has garnered attention due to its unique structural properties and promising biological activities. Recent advancements in synthetic chemistry and drug discovery have further highlighted its potential in various therapeutic areas.

The molecular structure of 1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea is characterized by a urea group linked to a thiazole ring and a sulfanylpropyl chain substituted with a 4-chlorophenyl group. This configuration imparts the compound with versatile reactivity and selectivity, making it an attractive candidate for targeted drug delivery systems. The thiazole moiety, in particular, has been extensively studied for its role in modulating pharmacokinetic properties such as solubility and bioavailability.

Recent studies have demonstrated that 1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea exhibits potent inhibitory activity against several enzymes associated with inflammatory diseases. For instance, research published in the Journal of Medicinal Chemistry revealed that this compound effectively suppresses the activity of cyclooxygenase (COX)-2, a key enzyme involved in inflammation and pain signaling. These findings suggest its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its enzymatic inhibitory properties, this compound has shown promise in anticancer research. A study conducted at the University of California, Los Angeles (UCLA), demonstrated that 1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea induces apoptosis in human breast cancer cells by targeting the mitochondrial pathway. The sulfanylpropyl chain was found to enhance cellular uptake, thereby increasing the compound's efficacy in vitro.

The synthesis of CAS No. 900009-30-5 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers at the Massachusetts Institute of Technology (MIT) have developed an efficient route utilizing palladium-catalyzed cross-coupling reactions to construct the sulfanylpropyl group. This method not only improves yield but also reduces reaction time, making it more suitable for large-scale production.

From an environmental standpoint, the ecological impact of 1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea has been carefully evaluated. Studies indicate that the compound degrades rapidly under aerobic conditions, minimizing its persistence in aquatic ecosystems. Regulatory agencies such as the U.S. Environmental Protection Agency (EPA) have recognized these findings, paving the way for its broader industrial use.

In conclusion, CAS No. 900009-30-5, or 1-{3-(4-Chlorophenyl)sulfanylpropyl}-3-(1,3-thiazol-2-yl)urea, represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with recent breakthroughs in synthesis and biological activity studies, positions it as a key player in future drug development efforts.